2-({3-[4-(4-fluorophenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: [3-[4-(4-fluorophenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-imidazo[1,2-a]pyrimidin-2-ylmethanone
• InChI: InChI=1S/C21H19FN6O/c22-16-6-4-14(5-7-16)17-11-24-26-19(17)15-3-1-9-27(12-15)20(29)18-13-28-10-2-8-23-21(28)25-18/h2,4-8,10-11,13,15H,1,3,9,12H2,(H,24,26)
• InChI Key: QCCPXRZGFNGTJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN3C=CC=NC3=N2)C4=C(C=NN4)C5=CC=C(C=C5)F
• Molecular Formula: C21H19FN6O
• Molecular Weight: 390.4 g/mol

Description

The compound contains several functional groups including a fluorophenyl group, a pyrazole ring, a piperidine ring, a carbonyl group, and an imidazo[1,2-a]pyrimidine ring. These groups are common in many biologically active compounds and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The compound’s structure suggests it could have interesting chemical properties. The presence of multiple nitrogen atoms could make it a good ligand for metal ions. The fluorophenyl group could enhance its lipophilicity, potentially improving its ability to cross cell membranes.

Physical And Chemical Properties Analysis

Predicting the physical and chemical properties of a compound from its structure alone is challenging. Factors like solubility, melting point, and boiling point depend on the details of the compound’s molecular structure and its interactions with other molecules.

Mechanism of Action

The mechanism of action would depend on the compound’s biological target. Many drugs work by binding to proteins and modulating their activity. The compound’s structure suggests it could bind to a variety of targets.

Future Directions

Future research could involve synthesizing the compound and studying its properties in more detail. Potential applications could be explored based on its structure and the known activities of similar compounds.